Cas no 2490344-63-1 ((3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-dazepine hydrochloride, cis)

• Product Name: (3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-dazepine hydrochloride, cis
• CAS No: 2490344-63-1
• MF: C₉H₁₈ClNO₂
• MW: 207.69772195816
• MDL: MFCD32852859
• CID: 5563997
• PubChem ID: 154878106
• Update Time: 2025-06-08

(3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-dazepine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• EN300-27145394
• 2490344-63-1
• (3aR,8aS)-2,2-dimethyl-octahydro-[1,3]dioxolo[4,5-d]azepine hydrochloride
• Z4634481655
• (3As,8aR)-2,2-dimethyl-4,5,6,7,8,8a-hexahydro-3aH-[1,3]dioxolo[4,5-d]azepine;hydrochloride
• (3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-dazepine hydrochloride, cis

• MDL： MFCD32852859
• Inchi： 1S/C9H17NO2.ClH/c1-9(2)11-7-3-5-10-6-4-8(7)12-9;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8+;
• InChI Key： IMLPUHBSJWBPGK-KVZVIFLMSA-N
• SMILES： Cl.O1C(C)(C)O[C@H]2CCNCC[C@@H]12

Computed Properties

• Exact Mass: 207.1026065g/mol
• Monoisotopic Mass: 207.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on (3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-dazepine hydrochloride, cis

Recent Advances in the Study of (3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-diazepine hydrochloride (CAS: 2490344-63-1)

The compound (3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-diazepine hydrochloride, with the CAS number 2490344-63-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its cis configuration, exhibits unique structural and pharmacological properties that make it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential uses in drug development.

One of the key areas of research has been the optimization of synthetic routes for (3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-diazepine hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel asymmetric synthesis method that significantly improved the yield and enantiomeric purity of the compound. The researchers employed a chiral auxiliary approach, which allowed for the precise control of stereochemistry, a critical factor in the compound's biological activity.

In addition to synthetic advancements, recent investigations have explored the pharmacological profile of this compound. Preclinical studies have demonstrated its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders. For instance, a 2022 study in Neuropharmacology reported that the compound exhibited high affinity for GABA_A receptors, suggesting possible applications in the treatment of anxiety and epilepsy. These findings are supported by in vitro and in vivo experiments, which showed dose-dependent effects on neuronal excitability.

Another significant development is the exploration of the compound's role in cancer therapy. Research published in Cancer Research (2023) highlighted its ability to inhibit specific kinase pathways involved in tumor proliferation. The study utilized a combination of molecular docking simulations and cell-based assays to elucidate the compound's mechanism of action, revealing its potential as a targeted therapy for certain types of malignancies.

Despite these promising findings, challenges remain in the clinical translation of (3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-diazepine hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique structural features and diverse biological activities make it a valuable subject for ongoing research in the chemical biology and pharmaceutical fields.

In conclusion, recent studies on (3aR,8aS)-2,2-dimethyl-octahydro-1,3dioxolo4,5-diazepine hydrochloride (CAS: 2490344-63-1) have provided valuable insights into its synthesis, pharmacological properties, and therapeutic potential. Continued research efforts are expected to further elucidate its mechanisms and expand its applications in medicine.